Cas no 18751-99-0 (b-Apo-oxytetracycline, >85%)

b-Apo-oxytetracycline, >85% structure
b-Apo-oxytetracycline, >85% structure
Product Name:b-Apo-oxytetracycline, >85%
CAS No:18751-99-0
MF:C22H22N2O8
MW:442.418686389923
CID:123169
PubChem ID:54710410
Update Time:2025-09-27

b-Apo-oxytetracycline, >85% Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxamide,4-(1,3-dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-
    • (3S)-4t-[(R)-4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydro-naphtho[2,3-c]furan-1-yl)-3r-dimethylamino-2,5ξ-dihydroxy-6-oxo-cyclohex-1-enecarboxylic acid amide
    • β-Apo-oxytetracycline
    • Β-APO-OXYTETRACYCLINE,BROWN SOLID
    • Alpha-Apo-Oxytetracycline
    • B-APO-OXYTETRACYCLINE
    • BETA-APO OXYTETRACYCLINE
    • Beta-Apo-oxytetracycline
    • beta-Apo-oxytetracycline, 'can be used as secondary standard'
    • SS-APO-OXYTETRACYCLINE
    • Apooxytetracycline, beta-
    • Oxytetracycline EP Impurity E
    • CHEBI:201604
    • beta-Apooxytetracycline
    • 4-(4,5-Dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboximidic acid
    • DTXSID40940158
    • 1-Cyclohexene-1-carboxamide, 4-(1,3-dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-
    • 4-(1,3-Dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-1-cyclohexene-1-carboxamide b-Apoterramycin
    • 9-Monodemethyl Minocycline-d3
    • 2869-27-4
    • N4-SUCCINYLSULFATHIAZOLEMONOHYDRATE
    • J-012070
    • (3S,4S,5S)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
    • 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-enecarboxamide
    • J-012021
    • FT-0662257
    • alpha -Apo-oxytetracycline
    • FT-0662256
    • 1316850-11-9
    • 18695-01-7
    • -Apooxytetracycline
    • 18751-99-0
    • CHEBI:201594
    • (3S,4S,5R)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
    • alpha-Apooxytetracycline
    • 4-(4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[f][2]benzofuran-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
    • beta -Apo-oxytetracycline
    • STL450954
    • 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboxamide
    • 3-[[4-Carbamoyl-2-(dimethylamino)-3,6-dihydroxy-5-oxo-3-cyclohexen-1-yl]hydroxymethyl]-1,8-dihydroxy-4-methyl-2-naphthoic Acid ?-Lactone; Apooxytetracycline
    • b-Apo-oxytetracycline, >85%
    • Inchi: 1S/C22H22N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)20(32-22(12)31)13-15(24(2)3)17(27)14(21(23)30)19(29)18(13)28/h4-6,13,15,18,20,25-28H,1-3H3,(H2,23,30)
    • InChI Key: DRKMHDAKULCOKQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=C3C(=CC=CC3=C(C)C=2C1C1C(C(C(C(N)=O)=C(C1N(C)C)O)=O)O)O)O)=O

Computed Properties

  • Exact Mass: 442.13800
  • Monoisotopic Mass: 442.13761566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 171Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.6±0.1 g/cm3
  • Melting Point: 200-204 °C
  • Boiling Point: 742.4±60.0 °C at 760 mmHg
  • Flash Point: 402.8±32.9 °C
  • PSA: 170.62000
  • LogP: 1.25860
  • Solubility: Not available
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

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